Cas no 1870861-61-2 (methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate)

• Product Name: methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate
• CAS No: 1870861-61-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5939865
• PubChem ID: 165713754
• Update Time: 2025-05-23

methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1870861-61-2
• methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate
• EN300-1790640

• Inchi： 1S/C13H15NO3/c1-17-13(16)12(15)7-6-9-8-14-11-5-3-2-4-10(9)11/h2-5,8,12,14-15H,6-7H2,1H3
• InChI Key： RXMRYYHCELKLAY-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate

Methyl 2-Hydroxy-4-(1H-Indol-3-Yl)Butanoate: A Comprehensive Overview

Methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate, also known by its CAS number 1870861-61-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities. The structure of methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate consists of an indole ring attached to a butanoate moiety, with a hydroxyl group at the second position and a methyl ester group at the fourth position. This unique combination of functional groups contributes to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The indole ring, a bicyclic structure composed of a six-membered benzene ring fused to a five-membered pyrrole ring, is known for its ability to interact with various biological targets. In the case of methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate, the presence of the hydroxyl group and the ester functionality introduces additional complexity to its molecular interactions. These features make it a promising candidate for exploring novel therapeutic strategies.

The synthesis of methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate involves a multi-step process that typically begins with the preparation of the indole derivative. Researchers have employed various methods, including Friedel-Crafts alkylation and cyclization reactions, to construct the indole core. Subsequent steps involve the introduction of the hydroxyl and ester groups through oxidation and esterification reactions, respectively. The optimization of these steps has been a focus of recent studies, with chemists seeking to improve yields and reduce reaction times.

One area where methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate has shown particular promise is in its biological activity. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, research has shown that methyl 2-hydroxy-4-(1H-indol-3-yl)butanoate can inhibit the activity of cyclooxygenase (COX) enzymes, which are central players in inflammatory processes.

In addition to its anti-inflammatory effects, methyl 2-hydroxy-4-(1H-indol-3-Yl)Butanoate has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. Furthermore, it has been found to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to chemotherapeutic agents.

The pharmacokinetic properties of methyl 2-hydroxy-4-(1H-indol -3-Yl)Butanoate are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its potential use as a therapeutic agent. Recent studies have employed advanced analytical techniques, such as liquid chromatography-mass spectrometry (LCMS), to characterize its pharmacokinetic profile in preclinical models.

One intriguing aspect of methyl 2-hydroxy -4 -(1 H -indol -3 -Yl ) butanoate is its ability to act as a dual-functional molecule. Its indole moiety provides a platform for interactions with various biological targets, while the hydroxyl and ester groups contribute to its solubility and bioavailability. This dual functionality makes it an attractive candidate for further exploration in drug design.

In conclusion, methyl 2-hydroxy -4 -(1 H -indol -3 -Yl ) butanoate (CAS No.: 1870861 -61 -2) is a compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for advancing our understanding of molecular mechanisms underlying various diseases. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.